![molecular formula C5H8O3 B1598165 Methyl 2-methyloxirane-2-carboxylate CAS No. 58653-97-7](/img/structure/B1598165.png)
Methyl 2-methyloxirane-2-carboxylate
Overview
Description
“Methyl 2-methyloxirane-2-carboxylate”, also known as “Methyl 2-methylglycidate”, is an ester derived epoxide . It is reported to be formed by the reaction of methyl pyruvate with diazomethane . It is formed as an intermediate in the synthesis of 1,2,4-oxadiazole derivatives .
Synthesis Analysis
“Methyl 2-methyloxirane-2-carboxylate” is reported to be formed by the reaction of methyl pyruvate with diazomethane . It is formed as an intermediate in the synthesis of 1,2,4-oxadiazole derivatives .
Molecular Structure Analysis
The molecular formula of “Methyl 2-methyloxirane-2-carboxylate” is C5H8O3 . The molecular weight is 116.12 g/mol .
Chemical Reactions Analysis
“Methyl 2-methyloxirane-2-carboxylate” is an intermediate in the synthesis of 1,2,4-oxadiazole derivatives .
Physical And Chemical Properties Analysis
“Methyl 2-methyloxirane-2-carboxylate” has a refractive index n20/D 1.418 (lit.) . Its boiling point is 62-65 °C/32 mmHg (lit.) , and its density is 1.097 g/mL at 25 °C (lit.) .
Scientific Research Applications
Synthesis of (Meth)Acrylates
Methyl 2-methyloxirane-2-carboxylate: is utilized in the synthesis of various (meth)acrylate-based monomers and polymers . These materials are essential in creating reactive polymers used as polymeric reagents or supports in biochemical and chemical applications. The compound’s ability to react with alcohols and amines makes it a valuable precursor for synthesizing reactive polymers in a single step.
Medicinal Chemistry
In medicinal chemistry, Methyl 2-methyloxirane-2-carboxylate is a precursor for synthesizing compounds with potential antimicrobial and antitumor activities . Its derivatives can be designed to target specific biological pathways, making it a critical component in the development of new pharmaceuticals.
Polymer Synthesis
This compound plays a significant role in polymer synthesis , particularly in the production of poly(methyl methacrylate) (PMMA) . PMMA is widely used in various industries due to its transparency and resistance to impact, weather, and chemicals. The radical polymerization of Methyl 2-methyloxirane-2-carboxylate derivatives is a common method to produce PMMA.
Agricultural Research
In agricultural research, Methyl 2-methyloxirane-2-carboxylate is involved in studying the kinetics and mechanisms of amine-catalyzed reactions of oxiranes with carboxylic acids . These studies are crucial for understanding the formation of β-hydroxypropyl esters, which have applications in producing resins and plasticizers used in agriculture.
Biochemistry Applications
The compound is also significant in biochemistry for the synthesis of coordinative compounds based on unsaturated carboxylates . These compounds have shown promise in inhibiting the development of resistant strains of microbes and in exerting antitumor activity against resistant cells.
Industrial Uses
Methyl 2-methyloxirane-2-carboxylate is used in the synthesis and formulation of industrial products . It is a component in the production of polymers with oxirane, which are used in various industrial applications due to their solvent power and efficiency.
Safety And Hazards
“Methyl 2-methyloxirane-2-carboxylate” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as Flammable liquids, Acute oral toxicity, Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation, Specific target organ toxicity (single exposure) .
properties
IUPAC Name |
methyl 2-methyloxirane-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O3/c1-5(3-8-5)4(6)7-2/h3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSYXXQUUGMLSGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CO1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80393306 | |
Record name | methyl 2-methyloxirane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80393306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methyloxirane-2-carboxylate | |
CAS RN |
58653-97-7 | |
Record name | methyl 2-methyloxirane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80393306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-methylglycidate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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